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Compound of Interest

Compound Name: Kojic acid-13C6

Cat. No.: B12370822 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Kojic acid-13C6, an isotopically labeled

form of Kojic acid, for researchers, scientists, and drug development professionals. This

document outlines its chemical properties, applications in quantitative analysis, and its role in

modulating key cellular signaling pathways.

Core Compound Overview
Kojic acid-13C6 is a stable isotope-labeled derivative of Kojic acid (5-hydroxy-2-

(hydroxymethyl)-4H-pyran-4-one), a naturally occurring fungal metabolite. In Kojic acid-13C6,

all six carbon atoms have been replaced with the heavy isotope, Carbon-13 (¹³C). This isotopic

labeling makes it an invaluable tool in analytical chemistry, particularly as an internal standard

for mass spectrometry-based quantification of unlabeled Kojic acid. Its chemical and biological

properties are identical to those of its unlabeled counterpart.

Kojic acid itself is a well-documented tyrosinase inhibitor, which gives it its characteristic skin-

lightening properties by impeding melanin production.[1] Beyond its use in cosmetics, Kojic

acid exhibits a range of biological activities, including antioxidant, anti-inflammatory, and

antimicrobial effects.[1]
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The chemical structure of Kojic acid-13C6 is identical to that of Kojic acid, with the key

difference being the isotopic composition of the carbon backbone.

Caption: Logical representation of Kojic Acid-13C6 structure.

Quantitative Data
Property Value Source(s)

Chemical Formula ¹³C₆H₆O₄

Molecular Weight Approximately 148.07 g/mol Calculated

CAS Number (unlabeled) 501-30-4 [2]

Appearance White crystalline powder [3]

Melting Point (unlabeled) 152-155 °C [3][4]

Solubility (unlabeled) Soluble in water and ethanol [3]

Application in Quantitative Analysis: Experimental
Protocol
Kojic acid-13C6 is primarily utilized as an internal standard in quantitative analytical methods,

such as High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-

MS/MS), for the accurate determination of Kojic acid in various matrices.[5][6]

Quantification of Kojic Acid in Food Samples using
HPLC-MS/MS with Kojic Acid-13C6 Internal Standard
This protocol is adapted from a method for the determination of Kojic acid in food products.[5]

[6]

1. Sample Preparation:

Solid Samples:

Homogenize the solid food sample.
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Accurately weigh a representative portion of the homogenized sample.

Spike the sample with a known concentration of Kojic acid-13C6 solution.

Extract the analyte and internal standard with acetonitrile.

Vortex or sonicate to ensure thorough extraction.

Centrifuge the sample to pellet solid debris.

Filter the supernatant through a 0.22 µm filter prior to HPLC-MS/MS analysis.

Liquid Samples:

Take a known volume of the liquid sample.

Spike the sample with a known concentration of Kojic acid-13C6 solution.

Dilute the sample with water.

Perform protein precipitation by adding zinc acetate and potassium ferrocyanide.[5][6]

Centrifuge to remove precipitated proteins.

Filter the supernatant through a 0.22 µm filter prior to HPLC-MS/MS analysis.

2. HPLC Conditions:

Column: C18 analytical column (e.g., 100 mm x 2.1 mm, 1.7 µm).[7]

Mobile Phase: A gradient elution using a combination of:

A: 5 mmol/L ammonium acetate with formic acid in water.[5][6]

B: Acetonitrile with formic acid.[7]

Flow Rate: 0.30 mL/min.[8]

Column Temperature: 30 °C.[8]
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Injection Volume: 10 µL.[8]

3. Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[7]

Detection Mode: Selected Reaction Monitoring (SRM).[5][6]

SRM Transitions:

Kojic Acid: Monitor the transition of the parent ion to at least two daughter ions for

qualitative confirmation and the most abundant daughter ion for quantification.[5][6]

Kojic acid-13C6: Monitor the corresponding mass shift in the parent and daughter ions for

the internal standard.

4. Quantification:

Construct a calibration curve using standards of unlabeled Kojic acid of known

concentrations, each spiked with the same constant concentration of Kojic acid-13C6.

The ratio of the peak area of the analyte to the peak area of the internal standard is plotted

against the concentration of the analyte.

The concentration of Kojic acid in the unknown samples is determined from this calibration

curve.

Biological Activity and Signaling Pathway
Modulation
Kojic acid is known to modulate inflammatory pathways. Recent studies have elucidated its role

in inhibiting the Toll-like receptor 4 (TLR4)-mediated nuclear factor-kappa B (NF-κB) signaling

pathway, which is a key pathway in the inflammatory response.[9][10][11]

Inhibition of the TLR4/NF-κB Signaling Pathway by Kojic
Acid
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Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, can

trigger a pro-inflammatory response by binding to TLR4.[11] This binding initiates a

downstream signaling cascade that leads to the activation of NF-κB. Activated NF-κB then

translocates to the nucleus and induces the transcription of pro-inflammatory cytokines such as

Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β).[9][10] Kojic acid has been

shown to suppress this pathway, thereby reducing the production of these inflammatory

mediators.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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